N-methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide

• Molecular Formula: C6H9N3O2S
• Molecular Weight: 187.22 g/mol
• IUPAC Name: N-methoxy-N,4-dimethylthiadiazole-5-carboxamide
• InChI: InChI=1S/C6H9N3O2S/c1-4-5(12-8-7-4)6(10)9(2)11-3/h1-3H3
• InChI Key: MWBYZNWBPLRXHY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)N(C)OC

Description

N-methoxy-N,4-dimethyl-1,2,3-thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C6H9N3O2S and its molecular weight is 187.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 1,2,3-thiadiazole-5-carbonyl chloride (10.00 g, 61.5 mmol) and N,O-dimethylhydroxylamine hydrochloride (7.20 g, 73.8 mmol) in dichloromethane (200 ml) was added triethylamine (20.6 ml, 147.6 mmol) at 0° C. After stirring for 2 h at room temperature, the mixture was diluted with dichloromethane (300 ml), washed with water (200 ml×2) and dried (MgSO4). Removal of solvent gave 11.31 g (98%) of the title compound as brown crystals.